Cas no 191529-09-6 (2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde)

• Product Name: 2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde
• CAS No: 191529-09-6
• MF: C₉H₃Br₃O₃
• MW: 398.830320596695
• CID: 1385017
• PubChem ID: 11372935
• Update Time: 2025-05-20

2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxaldehyde, 2,4,6-tribromo-
• 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde
• 2,4,6-Tribromo-1,3,5-benzenetricarbaldehyde
• DTXSID20463936
• SCHEMBL18272369
• G67585
• YSZCR005
• DB-202461
• 2,4,6-tribromobenzene-1,3,5-tricarboxaldehyde
• 191529-09-6
• 2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde

• Inchi： 1S/C9H3Br3O3/c10-7-4(1-13)8(11)6(3-15)9(12)5(7)2-14/h1-3H
• InChI Key： UYWWFNOAMBNTEL-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C(C=O)=C(C=1C=O)Br)Br

Computed Properties

• Exact Mass: 395.76309
• Monoisotopic Mass: 395.76323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde

Introduction to 2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde (CAS No. 191529-09-6)

2,4,6-Tribromobenzene-1,3,5-tricarbaldehyde (CAS No. 191529-09-6) is a multifunctional organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with three bromine atoms and three carbaldehyde groups. The combination of these functional groups endows the molecule with a wide range of chemical properties and potential applications.

The synthesis of 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and minimized waste generation.

In terms of its chemical properties, 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde exhibits strong electron-withdrawing effects due to the presence of bromine atoms and carbonyl groups. This makes it an excellent starting material for various organic transformations. Its reactivity has been extensively explored in the context of C-H activation reactions, which are crucial for the synthesis of complex organic molecules. A recent study in Angewandte Chemie demonstrated the use of this compound as a versatile platform for constructing intricate molecular architectures through palladium-catalyzed C-H functionalization.

The potential applications of 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde are diverse and span multiple disciplines. In materials science, it has been investigated as a building block for the synthesis of conjugated polymers and small molecules with unique electronic properties. These materials are of great interest for their potential use in organic electronics and photovoltaic devices. A notable example is a 2020 study published in Advanced Materials, which reported the synthesis of a conjugated polymer derived from this compound that exhibited excellent charge transport properties.

In the pharmaceutical industry, 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo selective functionalization reactions makes it a valuable precursor for the development of new drugs. A recent review article in Bioorganic & Medicinal Chemistry Letters highlighted several instances where this compound was used to synthesize potential therapeutic agents targeting various diseases.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde is ongoing to ensure its safe use in industrial processes. Preliminary studies suggest that under controlled conditions, this compound can be safely handled and disposed of without significant environmental harm.

In conclusion, 2,4,6-tribromobenzene-1,3,5-tricarbaldehyde (CAS No. 191529-09-6) is a versatile organic compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique molecular structure and reactivity make it an important molecule for advancing scientific knowledge and developing innovative technologies. Ongoing research continues to uncover new possibilities for its use across various fields.